2-[2-(4-isopropylbenzylidene)hydrazino]-N-(4-methylphenyl)-2-oxoacetamide

• IUPAC Name: N-(4-methylphenyl)-N'-[(E)-(4-propan-2-ylphenyl)methylideneamino]oxamide
• InChI: InChI=1S/C19H21N3O2/c1-13(2)16-8-6-15(7-9-16)12-20-22-19(24)18(23)21-17-10-4-14(3)5-11-17/h4-13H,1-3H3,(H,21,23)(H,22,24)/b20-12+
• InChI Key: DHZNJKVWICVMKO-UDWIEESQSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C(=O)NN=CC2=CC=C(C=C2)C(C)C
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)C(=O)N/N=C/C2=CC=C(C=C2)C(C)C
• Molecular Formula: C19H21N3O2
• Molecular Weight: 323.4 g/mol

Description

2-[2-(4-isopropylbenzylidene)hydrazino]-N-(4-methylphenyl)-2-oxoacetamide, also known as IBA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[2-(4-isopropylbenzylidene)hydrazino]-N-(4-methylphenyl)-2-oxoacetamide is not fully understood, but it is believed to act as a proteasome inhibitor, which leads to the accumulation of misfolded proteins and subsequent cell death. This compound has also been shown to inhibit the activity of histone deacetylases, which play a role in gene expression.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells, making it a potential anticancer agent. It has also been shown to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. This compound has antimicrobial properties, making it a potential treatment for bacterial infections. Additionally, this compound has antioxidant properties, which may protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[2-(4-isopropylbenzylidene)hydrazino]-N-(4-methylphenyl)-2-oxoacetamide in lab experiments is its ease of synthesis. It is also relatively stable and can be stored for long periods without significant degradation. However, one limitation of this compound is its low solubility in water, which can make it challenging to work with in aqueous solutions.

Future Directions

There are several potential future directions for 2-[2-(4-isopropylbenzylidene)hydrazino]-N-(4-methylphenyl)-2-oxoacetamide research. One area of interest is its potential as a treatment for neurodegenerative diseases. Additionally, this compound could be studied further as an antimicrobial agent or as a potential treatment for other diseases, such as diabetes. Further research is also needed to fully understand the mechanism of action of this compound and its potential side effects.
In conclusion, this compound is a chemical compound that has shown promising results in scientific research. Its ease of synthesis and potential applications in various fields make it an attractive choice for further study. With continued research, this compound could become an important tool in the treatment of various diseases.

Scientific Research Applications

2-[2-(4-isopropylbenzylidene)hydrazino]-N-(4-methylphenyl)-2-oxoacetamide has been studied extensively in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry. It has shown promising results in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been studied for its antimicrobial and antioxidant properties.